Cas no 1522550-87-3 (5-(3-methoxypropanoyl)-2,2-dimethylcyclopentan-1-one)

• Product Name: 5-(3-methoxypropanoyl)-2,2-dimethylcyclopentan-1-one
• CAS No: 1522550-87-3
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 6014777
• PubChem ID: 79856417
• Update Time: 2025-06-12

5-(3-methoxypropanoyl)-2,2-dimethylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxypropanoyl)-2,2-dimethylcyclopentan-1-one
• Cyclopentanone, 5-(3-methoxy-1-oxopropyl)-2,2-dimethyl-
• EN300-1125239
• AKOS018415250
• CS-0348430
• 1522550-87-3

• Inchi： 1S/C11H18O3/c1-11(2)6-4-8(10(11)13)9(12)5-7-14-3/h8H,4-7H2,1-3H3
• InChI Key： HGNNAVPDLODZKS-UHFFFAOYSA-N
• SMILES： C1(=O)C(C(=O)CCOC)CCC1(C)C

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 293.2±25.0 °C(Predicted)
• pka: 10.66±0.40(Predicted)

Additional information on 5-(3-methoxypropanoyl)-2,2-dimethylcyclopentan-1-one

Comprehensive Overview of 5-(3-Methoxypropanoyl)-2,2-dimethylcyclopentan-1-one (CAS No. 1522550-87-3)

5-(3-Methoxypropanoyl)-2,2-dimethylcyclopentan-1-one (CAS No. 1522550-87-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. With its unique structural features, including a cyclopentanone core and a methoxypropanoyl side chain, this molecule serves as a versatile intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and potential therapeutic uses, making it a subject of ongoing scientific exploration.

The compound's CAS No. 1522550-87-3 is a critical identifier for regulatory and commercial purposes, ensuring precise documentation in chemical databases. Its 2,2-dimethylcyclopentan-1-one backbone provides steric stability, while the 3-methoxypropanoyl moiety introduces functional versatility, enabling reactions such as nucleophilic additions and carbonyl transformations. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient routes to minimize waste and energy consumption.

In the context of drug discovery, 5-(3-methoxypropanoyl)-2,2-dimethylcyclopentan-1-one is often explored for its potential as a building block in small-molecule therapeutics. Its structural motifs are reminiscent of bioactive natural products, which drives interest in its structure-activity relationships (SAR). Recent publications highlight its utility in designing enzyme inhibitors and receptor modulators, addressing high-demand therapeutic areas such as metabolic disorders and inflammation.

From a technical perspective, the compound's solubility, melting point, and spectroscopic data (e.g., NMR, IR) are frequently queried by chemists. Analytical methods like HPLC and GC-MS are commonly employed for purity assessment, reflecting the industry's emphasis on quality control. Additionally, its stability under various storage conditions is a practical concern for laboratories and manufacturers.

The growing demand for custom synthesis and contract research services has further elevated the relevance of CAS No. 1522550-87-3. Companies specializing in fine chemicals often list this compound in catalogs, catering to academic and industrial clients. Its compatibility with flow chemistry and catalysis techniques also aligns with modern process optimization strategies.

In summary, 5-(3-methoxypropanoyl)-2,2-dimethylcyclopentan-1-one represents a compelling case study in modern synthetic chemistry. Its multifaceted applications, coupled with its alignment with sustainability goals and therapeutic innovation, ensure its continued prominence in scientific discourse. For researchers navigating chemical databases or patent literature, this compound offers a wealth of opportunities for exploration and development.